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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial characterization and discovery

of Physapruin A, a withanolide with significant potential in cancer research. The document

details its isolation, structural elucidation, and cytotoxic effects on various cancer cell lines,

supported by quantitative data, detailed experimental protocols, and visualizations of its

mechanism of action.

Discovery and Initial Characterization
Physapruin A was first isolated in 1993 from Physalis peruviana, a plant in the Solanaceae

family.[1] It is a C-28 steroidal lactone belonging to the withanolide class of natural products,

which are known for their diverse biological activities.[2] The structure of Physapruin A was

elucidated through comprehensive spectroscopic analysis.

Isolation from Physalis peruviana
The initial isolation of Physapruin A was performed from the roots of Physalis peruviana. The

general procedure involves solvent extraction and chromatographic separation. A

representative workflow for the isolation process is outlined below.
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Roots of Physalis peruviana

Ethanol Extraction

Crude Extract

Solvent Partitioning
(EtOAc/Hexane)

EtOAc-Soluble Fraction

Column Chromatography

Purified Physapruin A (>99% purity)
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Physapruin A

Increased ROS Production

Mitochondrial Dysfunction ER Stress DNA Damage (γH2AX)

Caspase Activation
(Caspase-3, -8, -9)

G2/M or G1 Arrest

Apoptosis

PARP Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1163748#initial-characterization-and-
discovery-of-physapruin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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